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Compound of Interest

Compound Name: Nicotinamide Riboside Triflate

Cat. No.: B135048

Nicotinamide Riboside Triflate: A Technical
Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties,
structure, and biological significance of Nicotinamide Riboside Triflate. The information is
curated for professionals in research and drug development, with a focus on data-driven
insights and detailed experimental methodologies.

Chemical Properties and Structure

Nicotinamide Riboside Triflate is a synthetic, salt form of nicotinamide riboside (NR), a
naturally occurring pyridine-nucleoside form of vitamin B3 found in trace amounts in foods like
milk. The triflate anion enhances the stability of the nicotinamide riboside cation. It is
recognized as a potent precursor to nicotinamide adenine dinucleotide (NAD+), a critical
coenzyme in cellular metabolism and signaling.

General Information
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Property Value Source
3-(Aminocarbonyl)-1-3-D-

Chemical Name ribofuranosylpyridinium [1112]
trifluoromethanesulfonate
NR Triflate, Nicotinamide

Synonyms _ _ [1]
Ribose Triflate, SRT647

CAS Number 445489-49-6 [1][2]
Off-white to pale yellow low-

Appearance [21[3][4]

melting solid or oil

Physicochemical Properties

Property Value Details and Source
Molecular Formula C12H15F3N20sS [1][5]16]
Molecular Weight 404.32 g/mol [5]1[6]
] ] Low-melting solid; specific
Melting Point ] [21[31[4]
range not determined.
Boiling Point Not determined.
- Soluble in DMSO. Slightly
Solubility _ (2]
soluble in methanol and water.
Hygroscopic. Sensitive to
hydrolysis, particularly in
- agueous solutions. Should be
Stability [1]

stored at -20°C under an inert

atmosphere for long-term

stability.

Chemical Structure

Nicotinamide Riboside Triflate is an organic salt composed of a nicotinamide riboside cation

and a trifluoromethanesulfonate (triflate) anion. The cation consists of a nicotinamide molecule
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linked to a ribose sugar ring via a 3-N-glycosidic bond. The positive charge is located on the
nitrogen atom of the pyridine ring. The triflate anion is a non-coordinating anion that contributes
to the stability of the salt.

Biological Significance and Signaling Pathway

Nicotinamide Riboside Triflate serves as a precursor to Nicotinamide Adenine Dinucleotide
(NAD+), a vital coenzyme in all living cells. The elevation of NAD+ levels has been shown to
activate sirtuins, a class of NAD+-dependent deacetylases that play crucial roles in cellular
processes such as DNA repair, inflammation, and metabolism.

The primary signaling pathway involves the conversion of nicotinamide riboside (NR) to
nicotinamide mononucleotide (NMN) by nicotinamide riboside kinases (NRKs). NMN is then
converted to NAD+ by nicotinamide mononucleotide adenylyltransferases (NMNATS).
Increased NAD+ levels enhance the activity of sirtuins, such as SIRT1 and SIRT3, which
deacetylate a wide range of protein targets, thereby modulating their activity and influencing

various cellular functions.
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Signaling pathway of Nicotinamide Riboside to NAD+ and sirtuin activation.
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Experimental Protocols
Synthesis of B-Nicotinamide Riboside Triflate

This protocol describes a two-step chemical methodology for the synthesis of 3-nicotinamide
riboside triflate.

Step 1: Synthesis of Ethyl Nicotinate 2',3',5'-tri-O-acetylriboside Triflate (Intermediate)

e Couple commercially available 1,2,3,5-tetra-O-acetyl-3-D-ribofuranose with 1.5 equivalents
of ethyl nicotinate.

e The reaction is carried out in the presence of 1 equivalent of trimethylsilyl
trifluoromethanesulfonate (TMSOTY).

Step 2: Deprotection and Amidation to form -Nicotinamide Riboside Triflate
o Dissolve the syrup-like intermediate from Step 1 in ice-cold 5.5 N NH3/MeOH.

e Maintain the reaction at 0 °C for 15-18 hours under an argon atmosphere. This step
achieves simultaneous deprotection of the acetyl groups and conversion of the nicotinate
ester to the corresponding amide.

e Monitor the reaction hourly by HPLC after 15 hours.
e Once the reaction is complete, remove the methanol and ammonia under reduced pressure.

 Purify the crude product by reversed-phase column chromatography on a C18 column using
water as the eluent.

o Evaporate the water from the fractions containing the purified product to dryness under high
vacuum to obtain B-nicotinamide riboside triflate.

Ethyl Nicotinate Deprotection & Amidation

1,2,3,5-tetra-O-acetyl-B-D-ribofuranose [
i 2',3',5tri-O-acetylriboside Triflate (5.5 N NH3/MeOH, 0°C) Chrol

+ Ethyl Nicotinate
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Workflow for the synthesis of B-Nicotinamide Riboside Triflate.

High-Performance Liquid Chromatography (HPLC)
Analysis

This method is suitable for monitoring the synthesis reaction and assessing the purity of the
final product.

Parameter Specification

Machery-Nagel NUCLEOSIL 100-5 C18 (5 um,

Column
250 x 4.6 mm)
Mobile Phase 0.1% Trifluoroacetic acid (TFA) in water
Flow Rate 1.0 mL/min
Detection UV at 260 nm
Injection Volume 10 uL

Nuclear Magnetic Resonance (NMR) Spectroscopy

The structure of the synthesized B-Nicotinamide Riboside Triflate can be confirmed by NMR
spectroscopy.

1H NMR (in D20):

e 3=9.60 (s, 1H, H-2), 9.24 (d, 1H, J = 6.0 Hz, H-6), 8.95 (d, 1H, J = 7.9 Hz, H-4), 8.23 (t, 1H,
J=7.1Hz, H-5), 6.20 (d, 1H, J = 4.9 Hz, H-1), 4.45 (m, 2H, H-2' and H'-4'), 4.32 (t, 1H, J=
3.8 Hz, H-3), 4.02 (dd, 1H, J = 2.7 and 12.3 Hz, H-5'a), 3.87 (dd, 1H, J = 2.4 and 11.1 Hz, H-
5'p).

13C NMR (in D20):

e 0=146.0, 143.0, 141.3, 128.7, 100.2, 88.1, 77.7, 70.2, 60.6.

Conclusion
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Nicotinamide Riboside Triflate is a key compound for research into NAD+ metabolism and its
therapeutic potential. Its role as a stable and effective NAD+ precursor makes it a valuable tool
for studying the effects of elevated NAD+ levels in various biological models. The provided
experimental protocols offer a solid foundation for the synthesis and analysis of this compound,
enabling researchers to further explore its applications in drug development and the study of
age-related and metabolic diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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